3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one

• IUPAC Name: 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one
• InChI: InChI=1S/C17H24N4O3S/c22-17-18-15-6-2-3-7-16(15)21(17)14-8-12-20(13-9-14)25(23,24)19-10-4-1-5-11-19/h2-3,6-7,14H,1,4-5,8-13H2,(H,18,22)
• InChI Key: CIPTWZWHFLFBKF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)N2CCC(CC2)N3C4=CC=CC=C4NC3=O
• Molecular Formula: C17H24N4O3S
• Molecular Weight: 364.5 g/mol

Description

3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one, also known as PIPSO, is a chemical compound that has shown promising results in scientific research. This compound has been synthesized using various methods and has been found to have a wide range of applications in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one involves the inhibition of specific proteins involved in cell division and oxidative stress. 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one binds to these proteins and prevents them from functioning properly, which leads to the inhibition of cell growth and the reduction of oxidative stress in the brain.
Biochemical and Physiological Effects:
3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one has been found to have a number of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective properties, 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one has been found to have anti-inflammatory effects and can reduce the production of cytokines, which are involved in the immune response. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one is its high purity and yield, which makes it ideal for use in lab experiments. However, one of the limitations of 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for research on 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one. One area of research is in the development of new cancer therapies based on 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one. Another area of research is in the development of new neuroprotective agents for the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, research on the anti-inflammatory properties of 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one could lead to the development of new treatments for inflammatory disorders such as rheumatoid arthritis.

Synthesis Methods

3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one can be synthesized using a variety of methods, including the reaction of 4-(chloromethyl)-1,1-dimethylpiperidine with 1-piperidine-1-ylsulfonylpiperidine and 2-aminobenzimidazole. Another method involves the reaction of 4-(chloromethyl)-1,1-dimethylpiperidine with 1-piperidine-1-ylsulfonylpiperidine and 2-nitrobenzimidazole, followed by reduction with hydrogen gas. These methods have been successful in producing 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one with high yields and purity.

Scientific Research Applications

3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one has been found to have a wide range of applications in scientific research. One of the most promising areas of research is in the treatment of cancer. 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one has been found to inhibit the growth of cancer cells by targeting specific proteins involved in cell division. This makes it a potential candidate for the development of new cancer therapies.
Another area of research where 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one has shown promise is in the treatment of neurological disorders. 3-(1-piperidin-1-ylsulfonylpiperidin-4-yl)-1H-benzimidazol-2-one has been found to have neuroprotective effects and can reduce the damage caused by oxidative stress in the brain. This makes it a potential candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders.